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Compound of Interest

Compound Name: 1-Butynylbenzene-d5

Cat. No.: B596416

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of the
deuterated organic compound, 1-Butynylbenzene-d5. Given the limited availability of direct
experimental data for this specific isotopologue, this document presents a combination of
calculated values for the deuterated compound and experimentally determined properties of its
non-deuterated counterpart, 1-Butynylbenzene. Furthermore, this guide outlines standard
experimental protocols for the determination of key physical properties and discusses the
anticipated effects of deuteration.

Core Physical Properties

The introduction of deuterium into the phenyl ring of 1-Butynylbenzene results in a marginal
increase in its molecular weight. While extensive experimental data for 1-Butynylbenzene-d5
is not readily available in the literature, its physical properties are expected to be very similar to
those of 1-Butynylbenzene. The primary difference will be a slight increase in density and
potentially minor variations in boiling and melting points.

The following table summarizes the available and calculated physical property data for both 1-
Butynylbenzene and its d5 isotopologue for comparative analysis.
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Physical Property

1-Butynylbenzene

1-Butynylbenzene-
Data Source

d5
Molecular Formula CioH1o0 C10HsDs -
Molecular Weight 130.19 g/mol [1] 135.22 g/mol [2][3] Calculated
Boiling Point 73-75°C @ 4 mmHg No Data Available Experimental
Density No specific value No Data Available -

found

Refractive Index

No specific value

found

No Data Available -

The Impact of Deuteration

Deuterium labeling, the substitution of hydrogen with its heavier isotope deuterium, is a critical

tool in drug development and metabolic research. This isotopic substitution can influence the

pharmacokinetic and metabolic profiles of drug candidates.[2] While the effects on bulk

physical properties are generally subtle, they are rooted in the increased mass of deuterium.

The logical relationship and expected property shifts are illustrated in the diagram below.
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Caption: Isotopic relationship and expected physical property changes.

Experimental Protocols for Physical Property

Determination

Accurate determination of physical properties is fundamental for the characterization of any

chemical compound. The following sections detail standard laboratory procedures for

measuring boiling point, density, and refractive index.

Boiling Point Determination (Thiele Tube Method)
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The Thiele tube method is a convenient technique for determining the boiling point of a small
liquid sample.[4]

Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Small test tube

Heating source (e.g., Bunsen burner)

Mineral oil

Procedure:

A small amount of the liquid sample is placed in the test tube.

e The capillary tube is inverted and placed inside the test tube with the open end submerged in
the liquid.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e This assembly is placed in the Thiele tube containing mineral oil.

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
capillary tube.

e The heating is stopped, and the temperature at which the liquid is drawn back into the
capillary tube is recorded as the boiling point.
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Density Determination

The density of a liquid can be determined by measuring its mass and volume.

Apparatus:

e Graduated cylinder or pycnometer

e Analytical balance

Procedure:

e The mass of a clean, dry graduated cylinder or pycnometer is accurately measured.

e A known volume of the liquid is added to the graduated cylinder or the pycnometer is filled.
e The mass of the container with the liquid is measured.

e The mass of the liquid is determined by subtraction.

e The density is calculated by dividing the mass of the liquid by its volume. For higher
precision, this should be repeated multiple times to obtain an average value.[5]

Refractive Index Measurement

An Abbe refractometer is commonly used to measure the refractive index of a liquid.[6]
Apparatus:

e Abbe refractometer

e Dropper

e Liquid sample

Procedure:

e The prism of the refractometer is cleaned and calibrated with a standard of known refractive
index (e.g., distilled water).
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+ Afew drops of the liquid sample are placed on the prism.
e The prism is closed, and the light source is switched on.

e The eyepiece is adjusted to bring the boundary line between the light and dark fields into
sharp focus.

e The control knob is turned to center the boundary line on the crosshairs.
¢ The refractive index is read from the instrument's scale.

The general workflow for the experimental determination of these physical properties is
outlined in the following diagram.
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Caption: General workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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